Elgodipine
Elgodipine
Brand Name:
Vulcanchem
CAS No.:
119413-55-7
VCID:
VC20886361
InChI:
InChI=1S/C29H33FN2O6/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20/h6-12,17,26,31H,13-16H2,1-5H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F
Molecular Formula:
C29H33FN2O6
Molecular Weight:
524.6 g/mol
Elgodipine
CAS No.: 119413-55-7
Cat. No.: VC20886361
Molecular Formula: C29H33FN2O6
Molecular Weight: 524.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119413-55-7 |
|---|---|
| Molecular Formula | C29H33FN2O6 |
| Molecular Weight | 524.6 g/mol |
| IUPAC Name | 3-O-[2-[(4-fluorophenyl)methyl-methylamino]ethyl] 5-O-propan-2-yl 4-(1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C29H33FN2O6/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20/h6-12,17,26,31H,13-16H2,1-5H3 |
| Standard InChI Key | ZGRIPYHIFXGCHR-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F |
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